Cas no 1203369-89-4 (N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-3-fluorobenzamide)

• Product Name: N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-3-fluorobenzamide
• CAS No: 1203369-89-4
• Molecular Formula: C₁₆H₂₀FN₅O
• Molecular Weight: 317.361306190491
• CID: 5761273
• PubChem ID: 45502724

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-3-fluorobenzamide Properties

Names and Identifiers

• N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-3-fluorobenzamide
• 1203369-89-4
• N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-3-fluorobenzamide
• N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-3-fluorobenzamide
• N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-3-fluorobenzamide
• VU0649348-1
• AKOS024516126
• F5626-0060

• InChIKey： SRKRGRKYSISFAS-UHFFFAOYSA-N
• Inchi： 1S/C16H20FN5O/c1-3-18-14-10-15(22-11(2)21-14)19-7-8-20-16(23)12-5-4-6-13(17)9-12/h4-6,9-10H,3,7-8H2,1-2H3,(H,20,23)(H2,18,19,21,22)
• SMILES： FC1=CC=CC(=C1)C(NCCNC1C=C(N=C(C)N=1)NCC)=O

Computed Properties

• Exact Mass: 317.165
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 317.165
• Heavy Atom Count: 23
• Complexity: 370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 78.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives